Cas no 2229167-77-3 (2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid
• CAS No: 2229167-77-3
• MF: C₅H₅N₃O₅
• MW: 187.110300779343
• CID: 5975455
• PubChem ID: 165827772
• Update Time: 2025-11-02

2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid
• EN300-1791585
• 2229167-77-3
• 2-[(4-nitro-1H-pyrazol-3-yl)oxy]acetic acid

• Inchi： 1S/C5H5N3O5/c9-4(10)2-13-5-3(8(11)12)1-6-7-5/h1H,2H2,(H,6,7)(H,9,10)
• InChI Key： CKCLOSRMTOHSDJ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.02292027g/mol
• Monoisotopic Mass: 187.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid

2-(4-Nitro-1H-pyrazol-3-yl)oxyacetic Acid (CAS 2229167-77-3): A Comprehensive Overview

2-(4-Nitro-1H-pyrazol-3-yl)oxyacetic acid (CAS 2229167-77-3) is an emerging nitro-substituted pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid combines the structural features of pyrazole and acetic acid moieties, creating unique chemical properties that make it valuable for various applications. The presence of both nitro group and carboxylic acid functionality in its molecular structure allows for diverse chemical modifications and biological activities.

The compound's systematic name, 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid, precisely describes its molecular architecture. Researchers often search for information about pyrazole derivatives synthesis, nitroheterocycles applications, and carboxylic acid functionalization - all relevant to understanding this compound. Recent trends in medicinal chemistry have shown growing interest in nitrogen-containing heterocycles like this one, particularly for their potential in drug discovery and development.

From a chemical perspective, 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid exhibits interesting properties due to its polar functional groups. The nitro group at the 4-position of the pyrazole ring contributes to the compound's electron-withdrawing characteristics, while the oxyacetic acid side chain provides both hydrogen bond donor and acceptor capabilities. These features make it a versatile building block in organic synthesis, particularly for creating more complex pharmaceutical intermediates or agrochemical precursors.

In pharmaceutical research, compounds containing the pyrazole core structure have demonstrated various biological activities. While specific applications of CAS 2229167-77-3 are still under investigation, similar structures have shown promise in areas such as enzyme inhibition and receptor modulation. The scientific community continues to explore nitro-substituted heterocycles for their potential therapeutic benefits, with particular focus on their pharmacokinetic properties and metabolic stability.

The synthesis of 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid typically involves multi-step organic reactions starting from commercially available pyrazole derivatives. Common search queries related to its preparation include pyrazole functionalization methods and nitro group introduction techniques. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yields while reducing environmental impact - a growing concern in chemical manufacturing.

Analytical characterization of CAS 2229167-77-3 employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often look for information about heterocyclic compound analysis and nitro compound characterization when working with this material. Proper identification is crucial, as the compound's properties can significantly vary depending on its purity and isomeric form.

In material science applications, the nitro-pyrazole-acetic acid structure offers interesting possibilities for creating novel functional materials. The combination of aromatic character from the pyrazole ring and the flexible acetic acid side chain could potentially lead to materials with unique electronic or self-assembly properties. This aligns with current research trends exploring smart materials design and molecular engineering approaches.

Market demand for specialized chemical intermediates like 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and manufacturers frequently search for terms like high purity pyrazole derivatives and custom synthesis services, reflecting the compound's commercial importance. Proper handling and storage conditions are essential to maintain its stability over time.

From a regulatory standpoint, CAS 2229167-77-3 is subject to standard chemical safety protocols rather than specialized restrictions. However, researchers should always consult current chemical safety guidelines and laboratory best practices when working with any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides essential information about its handling, storage, and disposal requirements.

Future research directions for 2-(4-nitro-1H-pyrazol-3-yl)oxyacetic acid may include exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential in materials science. The scientific community's growing interest in multifunctional heterocycles suggests that this compound and its derivatives will continue to be important subjects of study in coming years.

For researchers seeking additional information about pyrazole-based compounds or nitro-substituted heterocycles, numerous scientific databases and specialized chemical resources are available. These include patent literature, journal articles, and chemical supplier catalogs that often contain valuable data about CAS 2229167-77-3 and related structures. Staying updated with the latest research findings is crucial for anyone working with this interesting class of compounds.